Cas no 866150-17-6 (1-(4-fluoro-3-methylphenyl)-3-methylthiourea)

• Product Name: 1-(4-fluoro-3-methylphenyl)-3-methylthiourea
• CAS No: 866150-17-6
• MF: C₉H₁₁FN₂S
• MW: 198.260443925858
• MDL: MFCD05669011
• CID: 4662991
• Update Time: 2025-10-23

1-(4-fluoro-3-methylphenyl)-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-3-methylphenyl)-N'-methylthiourea
• Thiourea, N-(4-fluoro-3-methylphenyl)-N'-methyl-
• 1-(4-fluoro-3-methylphenyl)-3-methylthiourea

• MDL： MFCD05669011
• Inchi： 1S/C9H11FN2S/c1-6-5-7(3-4-8(6)10)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： ZEYHKAAMPZKCLY-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(C)=C1)C(NC)=S

Additional information on 1-(4-fluoro-3-methylphenyl)-3-methylthiourea

Recent Advances in the Study of 1-(4-fluoro-3-methylphenyl)-3-methylthiourea (CAS: 866150-17-6)

The compound 1-(4-fluoro-3-methylphenyl)-3-methylthiourea (CAS: 866150-17-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiourea derivative is being investigated for its potential applications in drug discovery, particularly as a modulator of specific biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, shedding light on its promising therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(4-fluoro-3-methylphenyl)-3-methylthiourea, optimizing reaction conditions to achieve higher yields and purity. The researchers employed NMR spectroscopy and mass spectrometry to confirm the compound's structure, while computational modeling provided insights into its molecular interactions. These findings are crucial for scaling up production for preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(4-fluoro-3-methylphenyl)-3-methylthiourea exhibits selective inhibition against certain kinase targets implicated in inflammatory diseases. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported an IC50 value in the low micromolar range, suggesting its potential as a lead compound for further optimization. The compound's fluorine substitution appears to play a critical role in its target binding affinity.

Pharmacokinetic studies conducted in 2023-2024 have begun to characterize the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound. Preliminary data indicate moderate oral bioavailability and favorable metabolic stability in liver microsome assays. These findings support its potential as a drug candidate, though further optimization may be needed to improve its pharmacokinetic profile.

The safety profile of 1-(4-fluoro-3-methylphenyl)-3-methylthiourea has been investigated through acute toxicity studies in rodent models. Results published in Regulatory Toxicology and Pharmacology suggest an acceptable safety margin at therapeutic doses, with no significant organ toxicity observed in 28-day repeated dose studies. These findings are encouraging for further development.

Current research directions include exploring structure-activity relationships (SAR) through the synthesis of analogs, investigating combination therapies, and evaluating the compound's efficacy in disease-relevant animal models. Several pharmaceutical companies have included this compound in their screening libraries, indicating growing industry interest in its therapeutic potential.

In conclusion, 1-(4-fluoro-3-methylphenyl)-3-methylthiourea (CAS: 866150-17-6) represents an emerging chemical entity with promising pharmaceutical applications. Ongoing research continues to elucidate its mechanism of action and therapeutic potential, positioning it as a compound of significant interest in drug discovery pipelines.